Sodium;4-amino-N-(4-methylpyrimidin-2-yl)benzenesulfonamide

• CAS No.: 127-58-2
• Product Name: Sodium;4-amino-N-(4-methylpyrimidin-2-yl)benzenesulfonamide
• Molecular Formula: C11H12N4NaO2S+
• Molecular Weight: 286.29 g/mol
• IUPAC Name: sodium;(4-aminophenyl)sulfonyl-(4-methylpyrimidin-2-yl)azanide
• Standard InChI: InChI=1S/C11H11N4O2S.Na/c1-8-6-7-13-11(14-8)15-18(16,17)10-4-2-9(12)3-5-10;/h2-7H,12H2,1H3;/q-1;+1
• Standard InChIKey: BSFJGCCAXDCMOX-UHFFFAOYSA-N
• SMILES: CC1=NC(=NC=C1)[N-]S(=O)(=O)C2=CC=C(C=C2)N.[Na+]
• Canonical SMILES: CC1=NC(=NC=C1)[N-]S(=O)(=O)C2=CC=C(C=C2)N.[Na+]
• Appearance: White or light yellow crystalline powder
• Description: Sulfamerazine Sodium is a sulfonamide antibacterial.Target: AntibacterialSulfamerazine, the monomethyl derivative of sulfadiazine, is 2-sulfanilamido-4-methylpyrimidine. Sulfamerazine is a sulfonamide drug that inhibits bacterial synthesis of dihydrofolic acid by competing with para-aminobenzoic acid (PABA) for binding to dihydropteroate synthetase (dihydrofolate synthetase). Sulfamerazine is bacteriostatic in nature. Inhibition of dihydrofolic acid synthesis decreases the synthesis of bacterial nucleotides and DNA [1].
• Synonyms: sodium;(4-aminophenyl)sulfonyl-(4-methylpyrimidin-2-yl)azanide
• Reference: [1]. HALL, W.H. and W.W. SPINK, Sulfamerazine: clinical evaluation in 116 cases. Journal of the American Medical Association, 1943. 123(3): p. 125-131.
• PubChem Compound: 15899899
• Last Modified: Nov 11 2021